4'-Methylphenazone-d3

• Molecular Formula: C12H14N2O
• Molecular Weight: 205.27 g/mol
• IUPAC Name: 5-methyl-2-(4-methylphenyl)-1-(trideuteriomethyl)pyrazol-3-one
• InChI: InChI=1S/C12H14N2O/c1-9-4-6-11(7-5-9)14-12(15)8-10(2)13(14)3/h4-8H,1-3H3/i3D3
• InChI Key: CSVSLJZHBKTVNT-HPRDVNIFSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1C(=CC(=O)N1C2=CC=C(C=C2)C)C
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C=C(N2C)C

Description

It is primarily used in scientific research as a reference material and for various analytical purposes .

Preparation Methods

The synthesis of 4’-Methylphenazone-d3 involves several steps. One common method includes the condensation of 4-methylphenylhydrazine with ethyl acetoacetate, followed by cyclization and deuteration. The reaction conditions typically involve the use of a solvent such as ethanol and a catalyst like hydrochloric acid. Industrial production methods may vary but generally follow similar synthetic routes .

Chemical Reactions Analysis

4’-Methylphenazone-d3 undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: Substitution reactions often involve reagents like halogens or alkylating agents, leading to the formation of substituted products

Scientific Research Applications

4’-Methylphenazone-d3 is widely used in scientific research, including:

Chemistry: It serves as a reference material in various analytical techniques, including mass spectrometry and nuclear magnetic resonance spectroscopy.

Biology: It is used in metabolic studies to trace biochemical pathways and understand metabolic processes.

Medicine: The compound is utilized in pharmacokinetic studies to investigate the absorption, distribution, metabolism, and excretion of drugs.

Industry: It is employed in quality control and assurance processes to ensure the accuracy and precision of analytical measurements .

Mechanism of Action

The mechanism of action of 4’-Methylphenazone-d3 involves its interaction with specific molecular targets and pathways. As a stable isotope-labeled compound, it is used to trace and quantify the presence of its non-labeled counterpart in various biological and chemical systems. This helps in understanding the dynamics and kinetics of the compound in different environments .

Comparison with Similar Compounds

4’-Methylphenazone-d3 can be compared with other similar compounds such as:

Phenazone: A non-labeled version used as an analgesic and antipyretic.

4-Methylphenazone: Similar in structure but without the deuterium labeling.

Antipyrine: Another pyrazolone derivative used in similar analytical applications.

The uniqueness of 4’-Methylphenazone-d3 lies in its stable isotope labeling, which provides enhanced accuracy and precision in analytical measurements compared to its non-labeled counterparts .